![molecular formula C7H6BrN3 B2621958 2-bromo-1-methyl-1H-imidazo[4,5-c]pyridine CAS No. 1554289-01-8](/img/structure/B2621958.png)
2-bromo-1-methyl-1H-imidazo[4,5-c]pyridine
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Overview
Description
“2-bromo-1-methyl-1H-imidazo[4,5-c]pyridine” is a derivative of imidazole . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is also known as 1,3-diazole . It is a white or colorless solid that is highly soluble in water and other polar solvents .
Synthesis Analysis
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1,3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . There are different examples of commercially available drugs in the market which contains 1,3-diazole ring .Molecular Structure Analysis
The molecular structure of “2-bromo-1-methyl-1H-imidazo[4,5-c]pyridine” is established on the basis of the NMR spectroscopic data .Physical And Chemical Properties Analysis
The physical and chemical properties of “2-bromo-1-methyl-1H-imidazo[4,5-c]pyridine” include a density of 1.7±0.1 g/cm3, boiling point of 235.6±23.0 °C at 760 mmHg, vapour pressure of 0.1±0.5 mmHg at 25°C, enthalpy of vaporization of 47.2±3.0 kJ/mol, flash point of 96.3±22.6 °C, and index of refraction of 1.606 .Scientific Research Applications
Materials Science and Optoelectronics
Imidazo[4,5-c]pyridine derivatives, including 2-bromo-1-methyl-1H-imidazo[4,5-c]pyridine, exhibit luminescent properties. Researchers have explored their use in optoelectronic devices such as organic light-emitting diodes (OLEDs), solar cells, and sensors . These materials hold promise for enhancing device efficiency and performance.
Anti-Cancer Drug Development
Imidazo[4,5-c]pyridines have attracted attention as potential anti-cancer agents. Researchers investigate their cytotoxic effects and ability to inhibit specific cellular pathways. The brominated derivative may serve as a lead compound for developing novel cancer therapies .
Functional Materials
The unique structure of imidazo[4,5-c]pyridines makes them valuable in designing functional materials. Researchers explore their use in organic semiconductors, conducting polymers, and other advanced materials . These applications contribute to fields like flexible electronics and wearable devices.
Safety and Hazards
Future Directions
The review highlights the recent advances in the regiocontrolled synthesis of substituted imidazoles . These heterocycles are key components to functional molecules that are used in a variety of everyday applications . An emphasis has been placed on the bonds constructed during the formation of the imidazole . The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described, including discussion of scope and limitations, reaction mechanisms and future challenges .
properties
IUPAC Name |
2-bromo-1-methylimidazo[4,5-c]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3/c1-11-6-2-3-9-4-5(6)10-7(11)8/h2-4H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWKFODNPTVNNLP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=NC=C2)N=C1Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-1-methyl-1H-imidazo[4,5-c]pyridine | |
CAS RN |
1554289-01-8 |
Source
|
Record name | 2-bromo-1-methyl-1H-imidazo[4,5-c]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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